Cas no 20735-61-9 (rac-(1R,2S,5S)-bicyclo[3.1.0]hexan-2-amine)

• Product Name: rac-(1R,2S,5S)-bicyclo[3.1.0]hexan-2-amine
• CAS No: 20735-61-9
• MF: C₆H₁₁N
• MW: 97.1582415103912
• CID: 6427811
• PubChem ID: 55289101
• Update Time: 2025-10-28

rac-(1R,2S,5S)-bicyclo[3.1.0]hexan-2-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S,5S)-bicyclo[3.1.0]hexan-2-amine
• 20735-61-9
• AKOS006360909
• EN300-7049630

• Inchi： 1S/C6H11N/c7-6-2-1-4-3-5(4)6/h4-6H,1-3,7H2/t4-,5+,6-/m1/s1
• InChI Key： PVXPMXRWNGMGRF-NGJCXOISSA-N
• SMILES： N[C@@H]1CC[C@@H]2C[C@@H]21

Computed Properties

• Exact Mass: 97.089149355g/mol
• Monoisotopic Mass: 97.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 90.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on rac-(1R,2S,5S)-bicyclo[3.1.0]hexan-2-amine

Rac-(1R,2S,5S)-Bicyclo[3.1.0]Hexan-2-Amine: A Comprehensive Overview

The compound rac-(1R,2S,5S)-bicyclo[3.1.0]hexan-2-amine (CAS No: 20735-61-9) is a unique bicyclic amine with significant applications in organic synthesis and drug discovery. This compound belongs to the class of bicyclic amines, which are known for their structural rigidity and ability to form stable interactions with biological targets. The bicyclo[3.1.0]hexane framework is a key structural feature of this molecule, contributing to its distinct chemical properties and biological activity.

Recent studies have highlighted the potential of rac-(1R,2S,5S)-bicyclo[3.1.0]hexan-2-amine in the development of novel therapeutic agents. Researchers have explored its role as a building block in the synthesis of complex natural products and bioactive molecules. For instance, its use in the construction of alkaloid derivatives has shown promise in targeting various disease states, including cancer and neurodegenerative disorders.

The synthesis of rac-(1R,2S,5S)-bicyclo[3.1.0]hexan-2-amine involves a multi-step process that typically begins with the preparation of the bicyclic framework followed by functionalization to introduce the amine group. One common approach involves the use of ring-closing metathesis or other cycloaddition reactions to form the bicyclo[3.1.0]hexane system. The stereochemistry of the molecule is critical, as it influences both its physical properties and biological activity.

From a pharmacological perspective, rac-(1R,2S,5S)-bicyclo[3.1.0]hexan-2-amine has been investigated for its ability to modulate enzyme activity and receptor binding. Its rigid structure allows for precise interactions with target proteins, making it a valuable tool in drug design. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various biological targets with high accuracy.

In terms of physical properties, rac-(1R,2S,5S)-bicyclo[3.1.0]hexan-2-amine exhibits a melting point of approximately 84°C and a boiling point around 98°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic transformations.

The application of rac-(1R,2S,5S)-bicyclo[3.1.0]hexan-2-amine extends beyond pharmaceuticals into materials science and catalysis. Its ability to act as a chiral ligand in asymmetric catalysis has been explored in recent studies, demonstrating its potential in enantioselective synthesis of complex molecules.

Moreover, the environmental impact of rac-(1R,2S,5S)-bicyclo[3.1.]